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The table below summarizes the available ( ^1\text{H} ) and ( ^{13}\text{C} ) NMR data for daphnoretin.

Nucleus Data Type Solvent
Key Reported Chemical Shifts (δ,
ppm)

Source

( ^{13}\text{C}
)

Predicted D₂O 18 spectra predicted (25-226 MHz) [1]

( ^{1}\text{H} ) Predicted D₂O 18 spectra predicted (100-900 MHz) [1]

Related
Compound

Experimental (for
Edgeworic Acid)

Not
specified

( ^1\text{H} ) NMR: 8.01 (d, J=9.2 Hz, H-
4), 6.25 (d, J=9.2 Hz, H-3); (

^{13}\text{C} ) NMR: 160.2 (C-2), 145.1
(C-4), 112.1 (C-3)

[2]

The NP-MRD database holds predicted NMR spectra for daphnoretin in D₂O, which can be a useful initial

reference [1]. A 2014 study on Edgeworthia chrysantha provides a detailed example of the methodology

used to characterize a related dicoumarin compound, edgeworic acid, using 1D and 2D NMR techniques

including ( ^1\text{H} )-( ^1\text{H} ) COSY, HSQC, and HMBC [2].
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The following diagram outlines the general experimental workflow for the isolation and structural

elucidation of coumarins, as demonstrated in the research:

Plant Material Extraction

Fractionation and Isolation
(Column Chromatography, MPLC, HPLC)

Obtain Pure Compound

Structure Elucidation

1D NMR Analysis
(¹H, ¹³C, DEPT)

2D NMR Analysis
(COSY, HSQC, HMBC)

Mass Spectrometry (MS)
Determine Molecular Formula UV and IR Spectroscopy

Confirmed Structure

Click to download full resolution via product page

Workflow for the isolation and identification of coumarins from plant material.

Recommended Path for Researchers

Consult Specialized Databases: For definitive experimental NMR data, query specialized natural

product and spectral databases that may not be fully indexed in general web searches.
Validate with Prediction Tools: The predicted NMR spectra from NP-MRD can serve as a

benchmark for comparing with your own experimental results [1].
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Leverage Published Methodologies: The detailed protocols from studies on related compounds

provide a validated blueprint for your experimental design, particularly in the application of 2D-NMR
techniques for confirming complex structures [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Showing NP-Card for Daphnoretin (NP0051439) [np-mrd.org]

2. Coumarins from Edgeworthia chrysantha - PMC [pmc.ncbi.nlm.nih.gov]

3. Phytochemical analysis of Daphne pontica L. stems with ... [pmc.ncbi.nlm.nih.gov]
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PDF]. Available at: [https://www.smolecule.com/products/b525012#daphnoretin-nmr-spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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